N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cinnamamide hydrochloride

• IUPAC Name: (E)-N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-phenylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C20H19F2N3OS.ClH/c1-24(2)10-11-25(18(26)9-8-14-6-4-3-5-7-14)20-23-19-16(22)12-15(21)13-17(19)27-20;/h3-9,12-13H,10-11H2,1-2H3;1H/b9-8+
• InChI Key: YVHGGZLWQYUPGK-HRNDJLQDSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)C=CC3=CC=CC=C3.Cl
• Isomeric SMILES: CN(C)CCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)/C=C/C3=CC=CC=C3.Cl
• Molecular Formula: C20H20ClF2N3OS
• Molecular Weight: 423.9 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cinnamamide hydrochloride is a useful research compound. Its molecular formula is C20H20ClF2N3OS and its molecular weight is 423.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Antioxidant Properties : A study by (Gür et al., 2017) involved synthesizing derivatives related to N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cinnamamide hydrochloride. They characterized these compounds and evaluated their antioxidant properties.

• Synthesis and Corrosion Inhibition : Another research by (Hu et al., 2016) focused on synthesizing benzothiazole derivatives and studying their effectiveness as corrosion inhibitors.

Medical and Biological Applications

• Alzheimer's Disease Research : In a study by (Shoghi-Jadid et al., 2002), a derivative of N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)cinnamamide hydrochloride was used in PET imaging to identify neurofibrillary tangles and amyloid plaques in Alzheimer's disease patients.

• Anticancer Research : The synthesis of new benzothiazole acylhydrazones, closely related to the query compound, and their evaluation as potential anticancer agents was conducted in a study by (Osmaniye et al., 2018).

Chemical Properties and Applications

• Fluorescent Probes : A study by (Wang et al., 2015) described the development of novel fluorescent probes based on the tertiary amine moieties for detecting low levels of carbon dioxide.

• Electrochemical and Photophysical Studies : Research by (Woodward et al., 2017) highlighted the synthesis of thiazolothiazole derivatives, showcasing their strong fluorescence and reversible electrochromism, which can be applied in optoelectronic and photochemical applications.